Cas no 66516-46-9 (phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1))

phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1) structure
66516-46-9 structure
Product Name:phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1)
CAS No:66516-46-9
MF:C21H15N3O6
MW:405.360305070877
CID:863351
Update Time:2024-03-06

phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties

Names and Identifiers

    • phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1)
    • Phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene (1:1)
    • Inchi: 1S/C14H10.C7H5N3O6/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)13;1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h1-10H;2-3H,1H3
    • InChI Key: ZFFLHKPFXHBBFZ-UHFFFAOYSA-N
    • SMILES: C12C=CC=CC1=CC=C1C=CC=CC=21.N(C1C=C(N(=O)=O)C=C(N(=O)=O)C=1C)(=O)=O

Computed Properties

  • Exact Mass: 405.09615

Experimental Properties

  • PSA: 129.42
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